Cas no 1482-85-5 (Pregnane-3,11,20-trione,17,21-dihydroxy-, (5a)-)

• Product name: Pregnane-3,11,20-trione,17,21-dihydroxy-, (5a)-
• CAS No: 1482-85-5
• MF: C₃H₄
• MW: 40.06386
• CID: 117738
• PubChem ID: 15558634

Pregnane-3,11,20-trione,17,21-dihydroxy-, (5a)- Chemical and Physical Properties

Names and Identifiers

• Pregnane-3,11,20-trione,17,21-dihydroxy-, (5a)-
• 1,1,3,3-tetradeuteriopropa-1,2-diene
• PROPADIENE-D4
• perdeuterioallene
• Tetradeuterio-allen
• tetradeuterio-allene
• tetradeuterio-propadiene
• Propadiene-D4 (gas)
• DTXSID40574139
• Propadiene-d4, 98 atom % D
• allene-d4
• 1482-85-5
• (~2~H_4_)Propadiene
• PROPADIENE (D4, 98%)

• Inchi： InChI=1S/C3H4/c1-3-2/h1-2H2/i1D2,2D2
• InChI Key： IYABWNGZIDDRAK-LNLMKGTHSA-N
• SMILES： [2H]C(=C=C([2H])[2H])[2H]

Computed Properties

• Exact Mass: 44.05640
• Monoisotopic Mass: 44.0564071114g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 15.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 0.8

Experimental Properties

• PSA: 0.00000
• LogP: 0.95730